![molecular formula C27H38O7 B1257963 pseudopterosin D CAS No. 104855-22-3](/img/structure/B1257963.png)
pseudopterosin D
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Overview
Description
pseudopterosin D is a natural product found in Antillogorgia elisabethae and Pseudopterogorgia with data available.
Scientific Research Applications
Cyclodextrin Formulation and Pharmacodynamics
Pseudopterosin A, a compound similar to Pseudopterosin D, showed a significant increase in cell proliferation when treated in human umbilical vein endothelial cell cultures. This suggests potential pharmacodynamic applications, particularly when formulated with hydroxypropyl-β-cyclodextrin, which significantly enhances its potency compared to other solvents like DMSO (Day et al., 2013).
Anti-inflammatory and Cancer Cell Inhibition
Pseudopterosins, including this compound, have shown promising results in inhibiting key inflammatory signaling pathways such as nuclear factor κB (NF-κB). This inhibition leads to a reduction in the production of pro-inflammatory cytokines in leukemia and breast cancer cells. Interestingly, the mechanism of action seems to involve the activation of the glucocorticoid receptor, suggesting a novel approach for therapies against diseases like triple-negative breast cancer (Sperlich et al., 2017; Sperlich & Teusch, 2018).
Neuromodulatory Properties
Studies have indicated that compounds like Pseudopterosin A might have neuromodulatory properties during oxidative stress, a mechanism that could be similar for this compound. This research demonstrated that Pseudopterosin A mitigates the reduction of neuronal activity under stress, suggesting its potential role as a novel neuromodulatory agent (Caplan et al., 2016).
Biosynthesis and Biological Activity
The biosynthesis of Pseudopterosins occurs in the symbionts of coral species, particularly in dinoflagellate Symbiodinium sp. This finding is crucial for understanding the ecological and physiological roles of these compounds in marine environments and could be pivotal in biotechnological applications for sustainable production (Mydlarz et al., 2003; Kohl et al., 2003).
Wound Healing and Anti-Inflammatory Applications
Pseudopterosins, including this compound, have demonstrated significant anti-inflammatory and wound healing properties. Studies have suggested mechanisms involving the modulation of G protein-coupled receptors and adenosine receptors, which contribute to their therapeutic effects in promoting wound healing and reducing inflammation (Moya & Jacobs, 2007; Day & Jacobs, 2009).
properties
CAS RN |
104855-22-3 |
---|---|
Molecular Formula |
C27H38O7 |
Molecular Weight |
474.6 g/mol |
IUPAC Name |
[(3R,4R,5R,6S)-6-[[(4R,6S,6aR,9S)-2-hydroxy-3,6,9-trimethyl-4-(2-methylprop-1-enyl)-5,6,6a,7,8,9-hexahydro-4H-phenalen-1-yl]oxy]-4,5-dihydroxyoxan-3-yl] acetate |
InChI |
InChI=1S/C27H38O7/c1-12(2)9-17-10-14(4)18-8-7-13(3)20-22(18)21(17)15(5)23(29)26(20)34-27-25(31)24(30)19(11-32-27)33-16(6)28/h9,13-14,17-19,24-25,27,29-31H,7-8,10-11H2,1-6H3/t13-,14-,17-,18+,19+,24-,25+,27-/m0/s1 |
InChI Key |
OVRNRPYWXUWKRY-MNOHNQJBSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@H]2[C@H](C[C@@H](C3=C(C(=C(C1=C23)O[C@H]4[C@@H]([C@H]([C@@H](CO4)OC(=O)C)O)O)O)C)C=C(C)C)C |
SMILES |
CC1CCC2C(CC(C3=C(C(=C(C1=C23)OC4C(C(C(CO4)OC(=O)C)O)O)O)C)C=C(C)C)C |
Canonical SMILES |
CC1CCC2C(CC(C3=C(C(=C(C1=C23)OC4C(C(C(CO4)OC(=O)C)O)O)O)C)C=C(C)C)C |
synonyms |
OAS-1000 pseudopterosin A pseudopterosin B pseudopterosin C pseudopterosin D pseudopterosin E pseudopterosins |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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